Cas no 2294944-98-0 (2,5-difluoropyrimidine-4,6-d2)
2,5-difluoropyrimidine-4,6-d2 structure
Product Name:2,5-difluoropyrimidine-4,6-d2
CAS No:2294944-98-0
MF:C4H2F2N2
MW:118.081210613251
CID:6824230
PubChem ID:172400959
Update Time:2025-03-01
2,5-difluoropyrimidine-4,6-d2 Chemical and Physical Properties
Names and Identifiers
-
- 2,5-difluoropyrimidine-4,6-d2
- CS-22299
- 2294944-98-0
-
- Inchi: 1S/C4H2F2N2/c5-3-1-7-4(6)8-2-3/h1-2H/i1D,2D
- InChI Key: XQZRVVFDGQSMLS-QDNHWIQGSA-N
- SMILES: FC1=C([2H])N=C(N=C1[2H])F
Computed Properties
- Exact Mass: 118.03115789Da
- Monoisotopic Mass: 118.03115789Da
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 70.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 25.8Ų
2,5-difluoropyrimidine-4,6-d2 Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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